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Compound of Interest

Compound Name: Fura PE-3 (potassium)
Cat. No.: B12402610
Get Quote
\ J

Part 1: Executive Safety Summary

Immediate Action Required: Treat Fura PE-3 (Pentapotassium salt) as a Non-GHS Hazardous
but Regulated Chemical Waste. While current Safety Data Sheets (SDS) do not classify it as
acutely toxic or carcinogenic, the "precautionary principle" of laboratory safety dictates it must
not be discharged into sanitary sewer systems due to its nature as a synthetic polyamino

carboxylate chelator.

Critical Distinction: This guide specifically addresses the Potassium Salt form of Fura PE-3.
Unlike the acetoxymethyl (AM) ester form, this salt is membrane-impermeant and highly water-
soluble. It is typically introduced into cells via microinjection, patch-clamp pipettes, or
electroporation.

Part 2: Material Safety & Technical Profile

To ensure safe handling, researchers must understand the physicochemical properties defining
this substance.
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Parameter

Technical Specification

Operational Implication

Chemical Name

Fura PE-3, Pentapotassium
Salt

Use this name for waste

manifests.

Primary Hazard

Irritant (Xi) -
Eyes/Skin/Respiratory

Wear standard PPE (Nitrile

gloves, safety glasses).

Do not mix aqueous and

Solubility Water (>10 mM), DMSO ]

organic waste streams.

May interfere with enzymatic
Reactivity Chelator (binds Ca2*, Mg2*) waste treatment if dumped in

bulk.

Light Sensitivity

High (Photobleaches)

Waste containers should be

amber or foil-wrapped.

CAS Number

134907-84-9 (Generic for

Fluo/Fura salts)

Use for chemical inventory

tracking.

The Causality of Disposal: Why do we segregate this if it is not acutely toxic?

o Chelation Risks: As a strong calcium chelator, large quantities released into waterways can

theoretically disrupt local microbial flora by stripping essential ions.

o Fluorophore Stability: Synthetic aromatic structures often resist biodegradation.

» Solvent Carrier Risks: Stock solutions are often prepared in DMSO (Dimethyl sulfoxide).

DMSO is a bipolar aprotic solvent that penetrates skin instantly, carrying dissolved solutes

(like the dye) directly into the bloodstream. This is the primary personnel hazard.

Part 3: Disposal Protocols (Step-by-Step)
Scenario A: Disposal of Stock Solutions (DMSO-based)

Context: You have expired 1-10 mM stock solutions in DMSO.

e Segregation: Do NOT pour into the aqueous waste carboy. DMSO can react violently with

certain oxidizers and is classified as organic solvent waste.
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o Container Selection: Use a High-Density Polyethylene (HDPE) or glass container labeled
"Non-Halogenated Organic Solvents."

e Transfer:
o Work inside a chemical fume hood.
o Double-glove to prevent DMSO skin contact.
o Pour the stock solution into the solvent waste container.

» Rinsing: Triple-rinse the empty stock vial with a small volume of acetone or ethanol. Add
these rinses to the same solvent waste container.

 Vial Disposal: Deface the label on the empty vial and dispose of it in the Glass/Sharps bin (if
glass) or Solid Chemical Trash (if plastic).

Scenario B: Disposal of Aqueous Experimental Waste

Context: Buffer solutions (HEPES/Tyrode’s) containing dilute dye (1-10 uM) used in perfusion
or cuvettes.

¢ Assessment: Does the buffer contain biological materials (cells, tissue, viral vectors)?

o NO (Chemical only): Collect in a carboy labeled "Aqueous Chemical Waste." Ensure the
pH is between 5 and 9 before closure.

o YES (Bio-contaminated): This is Mixed Waste.[1]

» Standard Protocol: Add bleach (sodium hypochlorite) to a final concentration of 10% to
inactivate biologicals. Let sit for 30 minutes.

» Validation: Check your local EHS guidelines. Most institutions allow bleached liquid
waste to be poured down the drain if the chemical constituents (the dye) are non-
hazardous. Since Fura PE-3 is non-toxic, bleached waste is often drain-disposable with
copious water. If your facility has a strict "Zero Discharge" policy, collect the bleached
liquid in a "Deactivated Bio-Liquid" carboy.
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Scenario C: Solid Waste (Spills or Powder)

Context: You spilled the dry powder or have an expired solid vial.

o Containment: Dampen a paper towel with water (to prevent dust generation) and wipe up the
spill.

» Disposal: Place the contaminated towel and gloves into a clear plastic bag.

e Binning: Seal the bag and place it in the Solid Chemical Waste drum (often a white bucket
with a screw-top lid). Do not throw in regular trash.

Part 4: Waste Segregation Logic Flow

The following diagram illustrates the decision-making process for Fura PE-3 waste.
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Figure 1: Decision matrix for segregating Fura PE-3 waste streams based on physical state
and biological contamination.

Part 5: References & Authority

The protocols above are synthesized from manufacturer Safety Data Sheets and standard
chemical hygiene plans compliant with EPA (RCRA) regulations.

o AAT Bioquest.Safety Data Sheet: Fura-2, Pentapotassium Salt.[2] (Accessed 2023).[1][3]
Provides toxicity data and physical properties for Fura salts.
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e Biotium.Product Information: Fluo-3 & Fura-2 Salts. Confirms solubility and storage
requirements for polyamino carboxylate indicators.

» U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Orientation Manual. Guidelines for hazardous waste identification and management.

[3114]

o National Institutes of Health (NIH).Waste Disposal Guide: Chemical Waste. Authoritative
procedures for mixing biological and chemical waste streams.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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